2-amino-7,7a-dihydro-5H-thieno[3,4-b]thiopyran-3-carbonitrile

• IUPAC Name: 2-amino-7,7a-dihydro-5H-thieno[3,4-b]thiopyran-3-carbonitrile
• InChI: InChI=1S/C8H8N2S2/c9-2-5-1-6-3-11-4-7(6)12-8(5)10/h1,7H,3-4,10H2
• InChI Key: RLRJPKJJMWSMDQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(=CC(=C(S2)N)C#N)CS1
• Molecular Formula: C8H8N2S2
• Molecular Weight: 196.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-amino-7,7a-dihydro-5H-thieno[3,4-b]thiopyran-3-carbonitrile involves various chemical reactions and methodologies. For example, the synthesis and properties of 2-mono- and 2,3-disubstituted thiochromones, which share some structural similarities, have been integrated and described systematically, indicating that chemical transformations of thiochromones are rarely accompanied by thiopyrone ring opening (Sosnovskikh, 2018).

Molecular Structure Analysis

The molecular structure of this compound and related compounds is crucial for understanding their chemical behavior and potential applications. Studies on thienoquinoline derivatives, for instance, provide insights into the synthesis and reactivity of these compounds, categorized based on their reactions such as addition, alkylation, and cyclization (Abu‐Hashem et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving this compound and similar compounds are diverse and lead to various derivatives with unique properties. The synthesis and biological properties of amino acids and peptides containing tetrazolyl moieties, for example, demonstrate the versatility of amino acid derivatives in medicinal chemistry (Popova & Trifonov, 2015).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are influenced by their molecular structure. Although specific data on this compound were not directly available, studies on related compounds provide a foundation for predicting their physical behavior based on structural analogies.

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, photophysical properties, and electrochemical behavior, are pivotal for the application of these compounds in chemical synthesis and potential therapeutic applications. The chemistry of 4-(dicyanomethylene)-3-methyl-l-phenyl-2-pyrazoline-5-ones, for instance, highlights the reactivity of compounds with similar structural motifs and their utility in synthesizing heterocyclic compounds (Gomaa & Ali, 2020).

Scientific Research Applications

Synthesis of Polycyclic N-Heterocyclic Compounds

This compound serves as a scaffold for synthesizing new heterocycles, such as [1]benzothieno[3′,2′:2,3]thiepino[4,5-d]pyrimidines. These tetracyclic products are evaluated for inhibitory activity on the formation of pentosidine, a representative advanced glycation end product, suggesting their potential application in studying and possibly mitigating the effects of aging and diabetic complications (Okuda et al., 2014).

Antimicrobial and Antifungal Agents

Derivatives of this compound have been synthesized and tested for antimicrobial and antifungal activities, indicating their significance in the development of new therapeutic agents. Compounds incorporating a 1H-benzotriazole moiety or 1,3,4-thiadiazole derivatives have shown promising results in this area, underscoring the potential of these compounds in medicinal chemistry (Al-Omran et al., 2002).

Fluorine-Containing Heterocycles

The synthesis of fluorine-containing heterocycles from this compound and its analogs demonstrates the versatility of these compounds in creating tetracyclic systems with potential applications in pharmaceutical chemistry. Such compounds could be valuable in the design of drugs with improved pharmacokinetic properties due to the inclusion of fluorine atoms (Bakhite et al., 2005).

New Synthetic Approaches

Exploring new synthetic approaches to thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives based on this compound highlights the ongoing research into efficient and novel methods of synthesizing complex molecules. Such studies are crucial for expanding the toolkit available to chemists for creating compounds with potential applications in various fields of chemistry and biology (El-Meligie et al., 2020).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It’s mentioned as a product for proteomics research, but further details are not provided.

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H312, H315, H318, H332, and H335. These statements indicate various hazards, including harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye damage (H318), harmful if inhaled (H332), and may cause respiratory irritation (H335).

Future Directions

The future directions of this compound are not clear from the available information. As it’s a product for proteomics research, it might be used in studies related to proteins and their functions.